Cas no 2757925-53-2 (2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2757925-53-2
• MF: C₁₁H₁₂ClNO₅S
• MW: 305.734681129456
• CID: 6057002
• PubChem ID: 165756948
• Update Time: 2025-06-11

2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2757925-53-2
• 2-(5-chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-37101956
• 2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C11H12ClNO5S/c1-2-5-18-10(16)13-6-11(17,9(14)15)7-3-4-8(12)19-7/h2-4,17H,1,5-6H2,(H,13,16)(H,14,15)
• InChI Key： OHMKXSGHOFFAAC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)(CNC(=O)OCC=C)O)S1

Computed Properties

• Exact Mass: 305.0124714g/mol
• Monoisotopic Mass: 305.0124714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Additional information on 2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Recent Advances in the Study of 2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid (CAS: 2757925-53-2)

The compound 2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS: 2757925-53-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a chlorothiophene ring and a hydroxypropanoic acid moiety, makes it a versatile scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have successfully utilized this compound in the synthesis of targeted therapeutics, particularly in the areas of oncology and infectious diseases.

One of the most notable advancements involves the optimization of synthetic routes for 2757925-53-2, with recent publications reporting improved yields and purity through novel catalytic methods. These developments have significantly enhanced the compound's accessibility for further biological evaluation. Additionally, computational modeling studies have provided insights into its molecular interactions, suggesting potential binding affinities with various biological targets.

In vitro studies have demonstrated promising biological activities associated with derivatives of 2757925-53-2. Particularly, certain analogs have shown inhibitory effects against specific protein kinases involved in cancer cell proliferation. The compound's ability to modulate these key signaling pathways has positioned it as a potential lead compound for anticancer drug development. Current research is focusing on structure-activity relationship (SAR) studies to optimize its pharmacological properties.

The compound's potential extends beyond oncology, with recent investigations exploring its application in antimicrobial therapies. Preliminary results indicate that structural modifications of 2757925-53-2 can yield compounds with activity against resistant bacterial strains. This finding is particularly relevant in the context of the growing global threat of antimicrobial resistance.

From a pharmaceutical development perspective, researchers are currently addressing challenges related to the compound's physicochemical properties, including solubility and metabolic stability. Recent formulation studies have proposed novel delivery systems that could enhance the bioavailability of 2757925-53-2-based therapeutics, potentially overcoming some of these limitations.

Looking forward, the scientific community anticipates that ongoing research on 2-(5-Chlorothiophen-2-yl)-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid will yield more optimized derivatives with improved therapeutic profiles. The compound's versatility and the recent methodological advances in its manipulation suggest it will continue to be a valuable tool in medicinal chemistry research and drug discovery efforts in the coming years.